Cas no 1250977-57-1 (2-(2-isocyanatoethyl)pyrazine)

• Product Name: 2-(2-isocyanatoethyl)pyrazine
• CAS No: 1250977-57-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5886876
• PubChem ID: 119084073
• Update Time: 2025-06-10

2-(2-isocyanatoethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)pyrazine
• EN300-1854879
• 1250977-57-1

• Inchi： 1S/C7H7N3O/c11-6-9-2-1-7-5-8-3-4-10-7/h3-5H,1-2H2
• InChI Key： AEMFBTZERPBHLQ-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=NC=CN=1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-(2-isocyanatoethyl)pyrazine

2-(2-Isocyanatoethyl)pyrazine: A Comprehensive Overview

2-(2-Isocyanatoethyl)pyrazine (CAS No. 1250977-57-1) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structure and functional groups, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 2-(2-isocyanatoethyl)pyrazine.

Chemical Structure and Properties

2-(2-Isocyanatoethyl)pyrazine is a heterocyclic compound with the molecular formula C₇H₈N₄O. The molecule features a pyrazine ring, which is a six-membered aromatic ring containing two nitrogen atoms, and an isocyanate group (-NCO) attached to an ethyl side chain. The presence of the isocyanate group makes 2-(2-isocyanatoethyl)pyrazine highly reactive, enabling it to participate in various chemical reactions such as the formation of ureas and carbamates.

The physical properties of 2-(2-isocyanatoethyl)pyrazine include a melting point of approximately 85°C and a boiling point of around 180°C at atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical processes and reactions.

Synthesis Methods

The synthesis of 2-(2-isocyanatoethyl)pyrazine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-pyrazinecarboxylic acid with ethylenediamine to form 2-(2-aminoethyl)pyrazine, followed by treatment with phosgene or another isocyanating agent to introduce the isocyanate group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

An alternative approach involves the direct reaction of 2-chloroethyl isocyanate with pyrazine in the presence of a base such as potassium carbonate. This method offers a more straightforward route to 2-(2-isocyanatoethyl)pyrazine, although it may require optimization to achieve optimal yields.

Applications in Chemical Research

2-(2-Isocyanatoethyl)pyrazine has found applications in various areas of chemical research due to its unique reactivity and structural features. One notable application is as a building block for the synthesis of complex organic molecules. The isocyanate group can react with primary or secondary amines to form urea linkages, making it useful for constructing peptidomimetics and other bioactive molecules.

In addition to its use as a synthetic intermediate, 2-(2-isocyanatoethyl)pyrazine has been explored for its potential as a ligand in coordination chemistry. The pyrazine ring can coordinate with metal ions to form stable complexes, which have applications in catalysis and materials science.

Potential Therapeutic Applications

The biological activity of compounds derived from 2-(2-isocyanatoethyl)pyrazine has been the subject of recent research. Studies have shown that certain derivatives exhibit promising anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that a series of pyrazine-based compounds demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The mechanism of action for these compounds involves modulation of key signaling pathways involved in inflammation and cancer progression. Specifically, they have been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses and cell survival.

Clinical Trials and Future Directions

While much of the research on 2-(2-isocyanatoethyl)pyrazine-derived compounds remains preclinical, there are ongoing efforts to advance these molecules into clinical trials. Several pharmaceutical companies are actively investigating their potential therapeutic applications, particularly in the treatment of inflammatory diseases and cancer.

The future directions for research on 2-(2-isocyanatoethyl)pyrazine-based compounds include optimizing their pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, there is interest in exploring their potential synergistic effects when combined with other therapeutic agents.

Safety Considerations strong> p > p >The handling and use of 2 -( 2 -isocyanoet hyl ) pyr az ine strong >require adherence to standard safety protocols for handling organic compounds . The compound should be stored in tightly sealed containers away from heat sources and incompatible materials . Personal protective equipment , including gloves , goggles , and lab coats , should be worn when handling this compound . Proper ventilation is also essential to prevent inhalation exposure . p > p >< strong >Conclusion strong > p > p >< strong > 2 -( 2 -isocyanoet hyl ) pyr az ine strong >( CAS No . 1 50977 -57 -1 ) is a multifaceted compound with significant potential across various scientific disciplines . Its unique chemical structure , reactivity , and biological activity make it an attractive target for further research and development . As ongoing studies continue to uncover new applications , this compound promises to play an increasingly important role in advancing our understanding and treatment capabilities in fields such as medicinal chemistry , materials science , and biotechnology . p > article > response >